Cas no 1248663-20-8 ((4-Ethyl-1-propoxycyclohexyl)methanamine)

• Product Name: (4-Ethyl-1-propoxycyclohexyl)methanamine
• CAS No: 1248663-20-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• MDL: MFCD16683740
• CID: 5603364
• PubChem ID: 62108006
• Update Time: 2025-05-23

(4-Ethyl-1-propoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1248663-20-8
• (4-ethyl-1-propoxycyclohexyl)methanamine
• EN300-1143800
• AKOS011387562
• CS-0285996
• (4-Ethyl-1-propoxycyclohexyl)methanamine

• MDL： MFCD16683740
• Inchi： 1S/C12H25NO/c1-3-9-14-12(10-13)7-5-11(4-2)6-8-12/h11H,3-10,13H2,1-2H3
• InChI Key： HAAAKRIHZSAYQW-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CCC(CC)CC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (4-Ethyl-1-propoxycyclohexyl)methanamine

Compound CAS No. 1248663-20-8: (4-Ethyl-1-propoxycyclohexyl)methanamine

The compound with CAS No. 1248663-20-8, known as (4-Ethyl-1-propoxycyclohexyl)methanamine, is a versatile organic molecule with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an ethyl group and a propoxy group, along with a methanamine functional group. The combination of these structural elements imparts the compound with distinctive chemical properties that make it valuable for research and industrial purposes.

Recent studies have highlighted the potential of (4-Ethyl-1-propoxycyclohexyl)methanamine in drug discovery and development. Its structure allows for interactions with biological systems, making it a promising candidate for medicinal chemistry applications. Researchers have explored its ability to act as a precursor for more complex molecules, including those with potential therapeutic effects. The compound's stability under various conditions has also been investigated, revealing its suitability for use in diverse chemical reactions.

In terms of synthesis, (4-Ethyl-1-propoxycyclohexyl)methanamine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications. The synthesis process has been documented in several peer-reviewed journals, providing researchers with detailed protocols for replicating the compound.

The physical and chemical properties of (4-Ethyl-1-propoxycyclohexyl)methanamine have been extensively studied. Its melting point, boiling point, and solubility in various solvents have been determined experimentally and corroborated through computational modeling. These properties are critical for understanding the compound's behavior in different environments and for predicting its performance in practical applications.

One of the most exciting developments involving (4-Ethyl-1-propoxycyclohexyl)methanamine is its role in the development of advanced materials. Researchers have investigated its use as a building block for creating polymers with tailored properties, such as enhanced mechanical strength or improved thermal stability. These materials hold promise for applications in industries ranging from electronics to aerospace.

In addition to its chemical significance, (4-Ethyl-1-propoxycyclohexyl)methanamine has also attracted attention due to its environmental impact. Studies have examined its biodegradability and toxicity, providing insights into its safety profile. This information is essential for ensuring that the compound can be used responsibly in industrial settings without posing risks to human health or the environment.

Looking ahead, the future of (4-Ethyl-1-propoxycyclohexyl)methanamine seems bright as researchers continue to explore its potential applications. With ongoing advancements in synthetic chemistry and materials science, this compound is likely to play an increasingly important role in driving innovation across multiple disciplines.